Cas no 1331-31-3 (o-Chloroethylbenzene)

o-Chloroethylbenzene structure
o-Chloroethylbenzene structure
Product Name:o-Chloroethylbenzene
CAS No:1331-31-3
MF:C8H9Cl
MW:140.610061407089
CID:83632
PubChem ID:231496
Update Time:2025-04-18

o-Chloroethylbenzene Chemical and Physical Properties

Names and Identifiers

    • o-Chloroethylbenzene
    • 2-CHLOROETHYLBENZENE
    • 1-(2-methylpropyl)hydrazinecarboxamide
    • 1-Chloro-1-phenylethane
    • alpha-Chloroethylbenzene
    • Benzene, chloroethyl-
    • Ethylchlorobenzene
    • 2-(Chloroethyl)benzene
    • A833653
    • Benzene, (2-chloroethyl)-
    • HSDB 8375
    • phenylethyl chloride
    • DTXSID3060748
    • .beta.-Phenylethyl chloride
    • 1331-31-3
    • BENZENE, (.BETA.-CHLOROETHYL)-
    • NSC27886
    • 1-Chloro-2-phenylethane
    • beta-Phenylethyl chloride
    • chloroethylbenzene
    • NSC 27886
    • F0001-1658
    • (2-Chloroethyl)benzene, 99%
    • Q27275303
    • C7T86VN1QZ
    • (beta-Chloroethyl)benzene
    • 2-Phenylethyl chloride
    • UNII-C7T86VN1QZ
    • (2-chloroethyl) benzene
    • AKOS000120652
    • D70839
    • NS00022528
    • (2-chloro-ethyl)-benzene
    • .beta.-Phenethyl chloride
    • FT-0632610
    • Phenethyl chloride
    • SCHEMBL124719
    • SCHEMBL5705619
    • Phenethylchloride
    • InChI=1/C8H9Cl/c9-7-6-8-4-2-1-3-5-8/h1-5H,6-7H
    • (.beta.-Chloroethyl)benzene
    • 622-24-2
    • 2-chloroethyl-benzene
    • beta-Phenethyl chloride
    • EINECS 210-725-6
    • CHLOROETHYL)BENZENE, (2-
    • CS-W016446
    • W-105031
    • (2-Chloroethyl)benzene
    • (2-chloroethyl)-benzene
    • MFCD00000977
    • 2-Phenyl-1-chloroethane
    • NSC-27886
    • phenyl ethyl chloride
    • Inchi: 1S/C8H9Cl/c9-7-6-8-4-2-1-3-5-8/h1-5H,6-7H2
    • InChI Key: MNNZINNZIQVULG-UHFFFAOYSA-N
    • SMILES: ClCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 131.10599
  • Monoisotopic Mass: 140.039278
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 65
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.0536 (estimate)
  • Melting Point: -62.6°C
  • Boiling Point: 188.79°C (estimate)
  • Flash Point: 91.2°C
  • Refractive Index: 1.5275 (estimate)
  • PSA: 72.35
  • LogP: log Kow = 2.95
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